N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}furan-2-carboxamide

• IUPAC Name: N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]furan-2-carboxamide
• InChI: InChI=1S/C13H10ClN5O2/c14-9-3-5-10(6-4-9)19-12(16-17-18-19)8-15-13(20)11-2-1-7-21-11/h1-7H,8H2,(H,15,20)
• InChI Key: UWOCYKAKSAGWSH-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NCC2=NN=NN2C3=CC=C(C=C3)Cl
• Molecular Formula: C13H10ClN5O2
• Molecular Weight: 303.70 g/mol

Description

This compound is a complex organic molecule that includes a furan ring (a five-membered aromatic ring with four carbon atoms and one oxygen), a tetrazole ring (a five-membered ring with two nitrogen atoms and three carbon atoms), and a chlorophenyl group (a benzene ring with a chlorine atom attached).

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these groups in space. The presence of aromatic rings (furan and phenyl) could lead to stacking interactions, and the chlorine atom could participate in halogen bonding or other types of interactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the aromatic rings and the electron-withdrawing chlorine atom. The tetrazole ring is known to participate in various reactions, often serving as a bioisostere for the carboxylic acid functional group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of a chlorine atom could increase its molecular weight and potentially its lipophilicity.

Scientific Research Applications

Antiviral Activity

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Anti-Herpes Simplex Virus (HSV-1) Activity

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Antibacterial Investigations

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Future Directions

The study of this compound could open up new avenues in medicinal chemistry or materials science, given its complex structure and the presence of several functional groups that are prevalent in bioactive compounds.